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taipaienine taipaienine
Brand Name: Vulcanchem
CAS No.: 151183-22-1
VCID: VC0125568
InChI: InChI=1S/C27H43NO3/c1-15-17-4-5-18-19(21(17)13-28-14-26(2,31)8-7-24(15)28)11-22-20(18)12-25(30)23-10-16(29)6-9-27(22,23)3/h15-24,29,31H,4-14H2,1-3H3/t15-,16+,17+,18-,19-,20+,21-,22+,23-,24-,26-,27-/m1/s1
SMILES: CC1C2CCC3C(C2CN4C1CCC(C4)(C)O)CC5C3CC(=O)C6C5(CCC(C6)O)C
Molecular Formula: C27H43NO3
Molecular Weight: 429.6 g/mol

taipaienine

CAS No.: 151183-22-1

Main Products

VCID: VC0125568

Molecular Formula: C27H43NO3

Molecular Weight: 429.6 g/mol

taipaienine - 151183-22-1

CAS No. 151183-22-1
Product Name taipaienine
Molecular Formula C27H43NO3
Molecular Weight 429.6 g/mol
IUPAC Name (1R,2S,6R,9R,10R,11R,14S,15S,18S,20S,23R,24S)-6,20-dihydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
Standard InChI InChI=1S/C27H43NO3/c1-15-17-4-5-18-19(21(17)13-28-14-26(2,31)8-7-24(15)28)11-22-20(18)12-25(30)23-10-16(29)6-9-27(22,23)3/h15-24,29,31H,4-14H2,1-3H3/t15-,16+,17+,18-,19-,20+,21-,22+,23-,24-,26-,27-/m1/s1
Standard InChIKey XQSVIMODVULFBY-JPMWHBNYSA-N
Isomeric SMILES C[C@@H]1[C@@H]2CC[C@@H]3[C@H]([C@@H]2CN4[C@@H]1CC[C@@](C4)(C)O)C[C@H]5[C@H]3CC(=O)[C@@H]6[C@@]5(CC[C@@H](C6)O)C
SMILES CC1C2CCC3C(C2CN4C1CCC(C4)(C)O)CC5C3CC(=O)C6C5(CCC(C6)O)C
Canonical SMILES CC1C2CCC3C(C2CN4C1CCC(C4)(C)O)CC5C3CC(=O)C6C5(CCC(C6)O)C
Synonyms taipaienine
PubChem Compound 192522
Last Modified Nov 11 2021
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